Cas no 712344-78-0 (4-{2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamido}benzoic Acid)

4-{2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamido}benzoic acid is a specialized organic compound featuring a benzoic acid core functionalized with a tetrazole-thioacetamide moiety. Its structural design combines a carboxylic acid group with a tetrazole-based sulfide linker, making it a versatile intermediate in medicinal chemistry and drug development. The tetrazole ring enhances metabolic stability, while the sulfanylacetamido bridge offers flexibility for further derivatization. This compound is particularly valuable in the synthesis of bioactive molecules, serving as a precursor for potential enzyme inhibitors or receptor modulators. Its well-defined reactivity and stability under standard conditions make it suitable for research applications requiring precise molecular modifications.
4-{2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamido}benzoic Acid structure
712344-78-0 structure
Product Name:4-{2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamido}benzoic Acid
CAS No:712344-78-0
MF:C11H11N5O3S
MW:293.301739931107
CID:3084516
PubChem ID:973681
Update Time:2025-05-27

4-{2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamido}benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-({[(1-methyl-1H-tetrazol-5-yl)sulfanyl]acetyl}amino)benzoic acid
    • SR-01000282950
    • SR-01000282950-1
    • 4-({2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]ACETYL}AMINO)BENZOIC ACID
    • Z18519324
    • AKOS001051720
    • 4-({[(1-methyl-1H-tetrazol-5-yl)thio]acetyl}amino)benzoic acid
    • CBKinase1_008359
    • EN300-08823
    • 4-{2-[(1-METHYL-1,2,3,4-TETRAZOL-5-YL)SULFANYL]ACETAMIDO}BENZOIC ACID
    • STK226584
    • G26285
    • BRD-K04389821-001-01-3
    • 4-(2-((1-METHYL-1H-TETRAZOL-5-YL)THIO)ACETAMIDO)BENZOIC ACID
    • 712344-78-0
    • 4-[[2-(1-methyltetrazol-5-yl)sulfanylacetyl]amino]benzoic Acid
    • CBKinase1_020759
    • 4-{2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamido}benzoic acid
    • 4-{2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamido}benzoic Acid
    • Inchi: 1S/C11H11N5O3S/c1-16-11(13-14-15-16)20-6-9(17)12-8-4-2-7(3-5-8)10(18)19/h2-5H,6H2,1H3,(H,12,17)(H,18,19)
    • InChI Key: GBPLXVIGBHFYIB-UHFFFAOYSA-N
    • SMILES: S(C1=NN=NN1C)CC(NC1C=CC(C(=O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 293.05826040Da
  • Monoisotopic Mass: 293.05826040Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 135Ų

4-{2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamido}benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M647385-25mg
4-{2-[(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamido}benzoic Acid
712344-78-0
25mg
$ 50.00 2022-06-03
TRC
M647385-50mg
4-{2-[(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamido}benzoic Acid
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50mg
$ 95.00 2022-06-03
TRC
M647385-250mg
4-{2-[(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamido}benzoic Acid
712344-78-0
250mg
$ 320.00 2022-06-03
1PlusChem
1P019JPA-50mg
4-{2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamido}benzoic acid
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$140.00 2024-04-21
1PlusChem
1P019JPA-100mg
4-{2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamido}benzoic acid
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100mg
$178.00 2024-04-21
1PlusChem
1P019JPA-250mg
4-{2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamido}benzoic acid
712344-78-0 95%
250mg
$231.00 2024-04-21
1PlusChem
1P019JPA-500mg
4-{2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamido}benzoic acid
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500mg
$386.00 2024-04-21
1PlusChem
1P019JPA-1g
4-{2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamido}benzoic acid
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$521.00 2024-04-21
1PlusChem
1P019JPA-2.5g
4-{2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamido}benzoic acid
712344-78-0 95%
2.5g
$960.00 2024-04-21
1PlusChem
1P019JPA-5g
4-{2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamido}benzoic acid
712344-78-0 95%
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$1391.00 2023-12-16

4-{2-(1-Methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylacetamido}benzoic Acid Related Literature

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